Cas no 1017176-79-2 (1-(2-Methoxyphenyl)propane-2-sulfonyl chloride)

• Product Name: 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride
• CAS No: 1017176-79-2
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 5280969
• PubChem ID: 24257302
• Update Time: 2025-06-11

1-(2-Methoxyphenyl)propane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-α-methylbenzeneethanesulfonyl chloride
• 1-(2-methoxyphenyl)propane-2-sulfonyl chloride
• EN300-681046
• 1017176-79-2
• 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride

• Inchi： 1S/C10H13ClO3S/c1-8(15(11,12)13)7-9-5-3-4-6-10(9)14-2/h3-6,8H,7H2,1-2H3
• InChI Key： HGLBWENLWWVKIF-UHFFFAOYSA-N
• SMILES： ClS(C(C)CC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 334.7±25.0 °C(Predicted)

Additional information on 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride

Introduction to 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride (CAS No. 1017176-79-2)

1-(2-Methoxyphenyl)propane-2-sulfonyl chloride, identified by the chemical abstracts service number 1017176-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a methoxyphenyl (anisole) moiety and a propane-2-sulfonyl group makes this compound particularly intriguing for its potential applications in medicinal chemistry.

The structural features of 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride contribute to its reactivity and versatility. The sulfonyl chloride functionality is known to be highly reactive towards nucleophiles, making it a valuable tool for introducing sulfonamide groups into target molecules. This reactivity is leveraged in the synthesis of drugs, agrochemicals, and other fine chemicals where sulfonamide derivatives play a crucial role.

Recent advancements in synthetic methodologies have highlighted the importance of sulfonyl chlorides as key intermediates in the development of novel therapeutic agents. For instance, studies have demonstrated that compounds containing the propane-2-sulfonyl group exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial activities. The methoxyphenyl substituent further enhances the compound's potential by influencing its electronic and steric properties, thereby modulating its biological activity.

In the realm of drug discovery, 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride has been utilized in the synthesis of inhibitors targeting various disease pathways. Researchers have explored its use in developing small-molecule modulators of enzymes such as kinases and proteases, which are critical in signal transduction and cellular regulation. The ability to functionalize this compound with different nucleophiles allows for the creation of a diverse library of derivatives, each with unique pharmacological profiles.

The synthesis of 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride typically involves the chlorosulfonation of anisole followed by reaction with propene or related alkenes. This approach leverages well-established organic transformations while providing a straightforward route to the target molecule. The efficiency and scalability of this synthetic route make it attractive for industrial applications where high yields and purity are essential.

From a computational chemistry perspective, the electronic structure of 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride has been studied using density functional theory (DFT) calculations. These studies have provided insights into the molecule's reactivity and stability, guiding the design of more effective synthetic strategies. Additionally, molecular dynamics simulations have been employed to understand how this compound interacts with biological targets at an atomic level.

The pharmaceutical industry has shown particular interest in derivatives of 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride due to their potential therapeutic benefits. For example, researchers have synthesized analogs that exhibit enhanced binding affinity to specific protein targets, leading to improved drug efficacy. Such findings underscore the importance of this compound as a building block in medicinal chemistry.

In conclusion, 1-(2-Methoxyphenyl)propane-2-sulfonyl chloride (CAS No. 1017176-79-2) represents a significant advancement in chemical synthesis and drug development. Its unique structural features and reactivity make it a valuable tool for researchers seeking to create novel biologically active molecules. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing complex challenges in medicine and chemistry.